4-(3-bromobenzyl)-2-(2,3-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[(3-bromophenyl)methyl]-2-(2,3-dimethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H19BrN2O3S/c1-15-7-5-11-19(16(15)2)25-22(26)24(14-17-8-6-9-18(23)13-17)20-10-3-4-12-21(20)29(25,27)28/h3-13H,14H2,1-2H3
• InChI Key: XCKKNPLWEBWOOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)Br)C
• Molecular Formula: C22H19BrN2O3S
• Molecular Weight: 471.4 g/mol

Description

4-(3-bromobenzyl)-2-(2,3-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19BrN2O3S and its molecular weight is 471.37. The purity is usually 95%.
BenchChem offers high-quality 4-(3-bromobenzyl)-2-(2,3-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-bromobenzyl)-2-(2,3-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

The synthesis of benzothiadiazine derivatives, including compounds related to the specified chemical, has been a subject of research for their potential in creating pharmacologically active molecules. Knollmüller et al. (1971) explored the synthesis of benzothiadiazine derivatives, highlighting the versatility of these compounds in chemical transformations and potential applications in medicinal chemistry Knollmüller, 1971. Similarly, research by Rolfe and Hanson (2009) developed a microwave-assisted, one-pot protocol for synthesizing benzothiadiazin-3-one-1,1-dioxides, demonstrating the efficiency of novel synthetic approaches in creating these compounds Rolfe & Hanson, 2009.

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) on zinc phthalocyanine derivatives substituted with benzothiadiazole groups showcased their potential in photodynamic therapy (PDT) for cancer treatment. The compounds exhibited high singlet oxygen quantum yields, making them promising candidates for Type II photosensitizers in PDT Pişkin, Canpolat, & Öztürk, 2020.

Luminescent Materials Development

Research on luminescent materials based on benzothiadiazole structures has also been conducted. Tao et al. (2011) synthesized new luminescent materials with enhanced optical properties and thermostability by incorporating carbazole moieties into benzothiadiazole frameworks, highlighting the potential of these compounds in optoelectronic applications Tao et al., 2011.